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Compound of Interest

2-Isopropyl-6-methyiphenyl
Compound Name:
isothiocyanate

Cat. No.: B1297446

Technical Guide: 2-Isopropyl-6-methylphenyl
Isothiocyanate

For Researchers, Scientists, and Drug Development Professionals

Introduction

This technical guide provides a detailed overview of the molecular structure, weight, and a
general synthetic approach for 2-lsopropyl-6-methylphenyl isothiocyanate. This compound
belongs to the isothiocyanate class of organic compounds, which are of significant interest in
medicinal chemistry and drug development due to their diverse biological activities. The
information presented here is intended to serve as a foundational resource for researchers and
professionals working with this and related molecules.

Molecular Structure and Properties

The molecular structure of 2-lsopropyl-6-methylphenyl isothiocyanate consists of a benzene
ring substituted with an isopropyl group at the 2-position, a methyl group at the 6-position, and
an isothiocyanate group at the 1-position.

Molecular Data Summary
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Property Value

Molecular Formula C11Hi3NS

Molecular Weight 191.29 g/mol

IUPAC Name 1-isothiocyanato-2-isopropyl-6-methylbenzene

Note: The molecular weight is a calculated value based on the presumed molecular formula, as
specific experimental data for this compound is not readily available in the public domain.

Experimental Protocols: General Synthesis of Aryl
Isothiocyanates

While a specific experimental protocol for the synthesis of 2-lIsopropyl-6-methylphenyl
isothiocyanate is not widely documented, a general and facile one-pot method for the
preparation of aryl isothiocyanates from their corresponding primary amines is well-established.
This method can be adapted for the synthesis of the target compound starting from 2-
Isopropyl-6-methylaniline.

Objective: To synthesize an aryl isothiocyanate from the corresponding primary aryl amine.

Materials:

2-1sopropyl-6-methylaniline (starting material)

Carbon disulfide (CS2)

A suitable base (e.g., triethylamine or sodium hydroxide)

A desulfurylation reagent (e.qg., tosyl chloride or cyanuric chloride)[1][2]

An appropriate solvent (e.g., dichloromethane or aqueous conditions)[1][2]
Methodology:

« Formation of Dithiocarbamate Salt: The primary amine (2-Isopropyl-6-methylaniline) is
dissolved in the chosen solvent. Carbon disulfide and a base are then added to the solution.
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The reaction mixture is stirred, leading to the in situ formation of a dithiocarbamate salt.[1][2]

o Desulfurization: A desulfurylation reagent is subsequently added to the reaction mixture. This
reagent facilitates the elimination of a sulfur atom from the dithiocarbamate intermediate,
resulting in the formation of the isothiocyanate.[1][2]

o Work-up and Purification: Upon completion of the reaction, the mixture is worked up to
remove byproducts and unreacted reagents. This typically involves washing with aqueous
solutions and extraction with an organic solvent. The final product, 2-lsopropyl-6-
methylphenyl isothiocyanate, is then purified using standard techniques such as column
chromatography or distillation.

Visualizing the Synthesis Workflow

The following diagram illustrates the general workflow for the synthesis of aryl isothiocyanates.
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Caption: General workflow for the synthesis of aryl isothiocyanates.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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